Cas no 1032-44-6 (Glycine, N-(2,4,6-trinitrophenyl)-)

Glycine, N-(2,4,6-trinitrophenyl)- structure
1032-44-6 structure
Product Name:Glycine, N-(2,4,6-trinitrophenyl)-
CAS No:1032-44-6
MF:C8H6N4O8
MW:286.15524148941
CID:1136621
PubChem ID:13981891
Update Time:2025-04-20

Glycine, N-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-(2,4,6-trinitrophenyl)-
    • 2-(2,4,6-trinitroanilino)acetic acid
    • 1032-44-6
    • 2,4,6-trinitroanilinoacetic acid
    • DTXSID30553776
    • aniline, N-carboxymethyl-2,4,6-trinitro-
    • N-(2,4,6-Trinitrophenyl)glycine
    • Inchi: 1S/C8H6N4O8/c13-7(14)3-9-8-5(11(17)18)1-4(10(15)16)2-6(8)12(19)20/h1-2,9H,3H2,(H,13,14)
    • InChI Key: BUBMNUKMCHTIRR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1NCC(=O)O)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 286.01858
  • Monoisotopic Mass: 286.01856316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 187Ų

Experimental Properties

  • PSA: 178.75
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